Cas no 516455-48-4 (1,3-dimethyl-8-{2-(morpholin-4-yl)ethylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
1,3-dimethyl-8-{2-(morpholin-4-yl)ethylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,3-DIMETHYL-8-[(2-MORPHOLIN-4-YLETHYL)AMINO]-3,7-DIHYDRO-1H-PURINE-2,6-DIONE
- TOSLAB 863854
- 1H-Purine-2,6-dione, 3,9-dihydro-1,3-dimethyl-8-[[2-(4-morpholinyl)ethyl]amino]-
- 1,3-dimethyl-8-{2-(morpholin-4-yl)ethylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
-
- Inchi: 1S/C13H20N6O3/c1-17-10-9(11(20)18(2)13(17)21)15-12(16-10)14-3-4-19-5-7-22-8-6-19/h3-8H2,1-2H3,(H2,14,15,16)
- InChI Key: BAASUQZVWLHLKR-UHFFFAOYSA-N
- SMILES: N1C2=C(N(C)C(=O)N(C)C2=O)NC=1NCCN1CCOCC1
1,3-dimethyl-8-{2-(morpholin-4-yl)ethylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3176-0008-2μmol |
1,3-dimethyl-8-{[2-(morpholin-4-yl)ethyl]amino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
516455-48-4 | 90%+ | 2μmol |
$85.5 | 2023-11-21 | |
| Life Chemicals | F3176-0008-5μmol |
1,3-dimethyl-8-{[2-(morpholin-4-yl)ethyl]amino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
516455-48-4 | 90%+ | 5μmol |
$94.5 | 2023-11-21 | |
| Life Chemicals | F3176-0008-10μmol |
1,3-dimethyl-8-{[2-(morpholin-4-yl)ethyl]amino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
516455-48-4 | 90%+ | 10μmol |
$103.5 | 2023-11-21 | |
| Life Chemicals | F3176-0008-20μmol |
1,3-dimethyl-8-{[2-(morpholin-4-yl)ethyl]amino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
516455-48-4 | 90%+ | 20μl |
$118.5 | 2023-04-27 | |
| Life Chemicals | F3176-0008-1mg |
1,3-dimethyl-8-{[2-(morpholin-4-yl)ethyl]amino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
516455-48-4 | 90%+ | 1mg |
$81.0 | 2023-11-21 | |
| Life Chemicals | F3176-0008-2mg |
1,3-dimethyl-8-{[2-(morpholin-4-yl)ethyl]amino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
516455-48-4 | 90%+ | 2mg |
$88.5 | 2023-11-21 | |
| Life Chemicals | F3176-0008-3mg |
1,3-dimethyl-8-{[2-(morpholin-4-yl)ethyl]amino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
516455-48-4 | 90%+ | 3mg |
$94.5 | 2023-11-21 | |
| Life Chemicals | F3176-0008-4mg |
1,3-dimethyl-8-{[2-(morpholin-4-yl)ethyl]amino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
516455-48-4 | 90%+ | 4mg |
$99.0 | 2023-11-21 | |
| Life Chemicals | F3176-0008-5mg |
1,3-dimethyl-8-{[2-(morpholin-4-yl)ethyl]amino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
516455-48-4 | 90%+ | 5mg |
$103.5 | 2023-11-21 | |
| Life Chemicals | F3176-0008-10mg |
1,3-dimethyl-8-{[2-(morpholin-4-yl)ethyl]amino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
516455-48-4 | 90%+ | 10mg |
$118.5 | 2023-11-21 |
1,3-dimethyl-8-{2-(morpholin-4-yl)ethylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 1,3-dimethyl-8-{2-(morpholin-4-yl)ethylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
Introduction to 1,3-dimethyl-8-{2-(morpholin-4-yl)ethylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione and Its Significance in Modern Chemical Biology
1,3-dimethyl-8-{2-(morpholin-4-yl)ethylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by its CAS number 516455-48-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a purine core with modifications at multiple positions, has garnered attention due to its structural complexity and potential biological activities. The presence of both dimethyl and morpholin-4-yl substituents, along with the tetrahydro-purine scaffold, suggests a high degree of functionalization that may contribute to unique interactions with biological targets.
The compound's structure is reminiscent of nucleoside analogs, which have long been explored for their therapeutic potential in various diseases. The purine-2,6-dione moiety is particularly noteworthy, as it introduces a reactive site that could be exploited for drug design. Recent advances in medicinal chemistry have highlighted the importance of such functional groups in modulating enzyme activity and receptor binding. In particular, the tetrahydro-purine system has been implicated in the development of antiviral and anticancer agents due to its ability to mimic natural nucleobases while introducing structural diversity.
One of the most compelling aspects of 1,3-dimethyl-8-{2-(morpholin-4-yl)ethylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione is its potential as a scaffold for further derivatization. The combination of the dimethyl groups at the 1-position and the morpholin-4-yl ethylamino side chain creates a versatile platform for structure-based drug design. Researchers have recently employed computational methods to predict how modifications at these positions could influence binding affinity and selectivity. Such studies often involve molecular docking simulations and virtual screening pipelines to identify promising analogs.
In the context of contemporary research, this compound aligns with the growing trend toward multitargeted ligands. By incorporating multiple pharmacophores into a single molecule, researchers aim to enhance therapeutic efficacy while minimizing side effects. The purine core provides a foundation for interactions with enzymes such as kinases and phosphodiesterases, which are frequently implicated in disease pathways. Meanwhile, the morpholine ring offers an additional binding site that could be optimized for specific receptors or ion channels.
Recent publications have begun to explore the synthetic pathways leading to 1,3-dimethyl-8-{2-(morpholin-4-yl)ethylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione, emphasizing strategies for efficient and scalable production. One notable approach involves multi-step organic synthesis starting from commercially available precursors. Transition-metal-catalyzed reactions have been particularly useful in constructing the tetrahydro-purine scaffold and introducing the morpholine moiety with high regioselectivity. These synthetic advances are crucial for enabling rapid exploration of chemical space in drug discovery programs.
The biological evaluation of this compound has also seen significant progress. Initial studies have focused on assessing its interaction with enzymes such as adenosine deaminase (ADA) and xanthine oxidase (XO), which are relevant to metabolic disorders like gout and certain types of cancer. The presence of both dimethyl and morpholine substituents may modulate substrate binding affinity through steric hindrance and hydrogen bonding interactions. Additionally, the purine-dione group could serve as a pharmacophore for covalent inhibition strategies—a strategy that has gained traction in recent years due to its high specificity.
Emerging evidence suggests that derivatives of this compound may exhibit properties beneficial in treating neurological disorders. The morpholine ring is known to enhance blood-brain barrier penetration when incorporated into drug molecules designed for central nervous system (CNS) applications. Furthermore, purine-based compounds have shown promise as modulators of neurotransmitter systems involved in cognition and mood regulation. Thus,1,3-dimethyl-8-{2-(morpholin-4-yl)ethylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a promising candidate for further investigation in this therapeutic area.
The integration of machine learning techniques into drug discovery has also accelerated interest in this class of compounds. Predictive models trained on large datasets can now rapidly assess potential bioactivities based on molecular structure alone. Researchers have successfully employed these tools to prioritize analogs derived from 1,3-dimethyl-8-{2-(morpholin-4-yl)ethylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione for experimental validation. This high-throughput approach has significantly reduced the time required to identify lead compounds with desirable pharmacological profiles.
Looking ahead,1,3,dimethyl,8,{,2,(,morpholin,4,-)ethylamino}-,,3,6,7tetrahydro-,,1Hpurine,–,2,6dione(CAS no 516455–48–4) is poised to play a pivotal role in next-generation therapeutics development programs across multiple disease areas including oncology,*neurology,*and*metabolic*disorders.*The*combination*of*structural*complexity,*biological*multiplicity,*and*synthetic*tractability*make*it*a*compelling*scaffold*for*further*exploration.*Continued*research*,leveraging*both*synthetic*mastery*and*bioinformatic*tools,*will*be*essential*towards*harnessing*its*promiseful*biochemical*potential.*
516455-48-4 (1,3-dimethyl-8-{2-(morpholin-4-yl)ethylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)